2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6

• Molecular Formula: C14H11Cl2NO2
• Molecular Weight: 302.10 g/mol
• InChI: InChI=1S/C14H11Cl2NO2/c15-11-7-4-8-12(16)14(11)19-9-13(18)17-10-5-2-1-3-6-10/h1-8H,9H2,(H,17,18)/i1+1,2+1,3+1,5+1,6+1,10+1
• InChIKey: LORXTQPUUJRHAJ-CSPPZNRPSA-N

2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6: Impurity Standard & Synthetic Intermediate

2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6 is a stable isotope-labeled analog of the diclofenac-related impurity 2-(2,6-dichlorophenoxy)-N-phenylacetamide (Diclofenac Related Compound 7), in which the six carbon atoms of the aniline-derived phenyl ring are uniformly replaced by carbon-13 (13C6) [1]. With a molecular formula of C₈¹³C₆H₁₁Cl₂NO₂ and a molecular weight of 302.10 g/mol, this compound serves dual roles: as a high-purity reference standard for the identification and quantification of the unlabeled impurity in pharmaceutical quality control, and as a critical synthetic intermediate in the preparation of Diclofenac-13C6 and its sodium salt for use as internal standards in LC-MS/MS bioanalysis .

Identity 13C6-labeled impurity standard & synthetic intermediate

Label Non-exchangeable 13C6 on aniline ring

Use Context LC-MS/MS impurity quantification; SIL-IS synthesis

• [1] MedChemExpress. 2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6 Product Page. Available at: https://www.medchemexpress.eu/2-2-6-dichlorophenoxy-n-phenylacetamide-13c6.html View Source

2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6 vs. Generic Isotope Standards

Generic isotope-labeled diclofenac internal standards (e.g., Diclofenac-13C6 sodium salt or Diclofenac-d4) are structurally distinct from 2-(2,6-dichlorophenoxy)-N-phenylacetamide-13C6; the latter is a specific late-stage synthetic impurity/intermediate bearing an acetamide bridge rather than the aniline-acetic acid core of the active pharmaceutical ingredient . More critically, the common deuterated alternative Diclofenac-d4 exhibits an overall isotopic purity of only 92%, with a representative lot containing merely 75% of the fully-labeled d4 species alongside 23% d3 and 2% d2 isotopologues, which introduces significant cross-talk interference in selected reaction monitoring (SRM) channels and compromises quantification accuracy [1]. In contrast, 13C-labeled standards in the diclofenac family are routinely specified at ≥98% chemical purity with ≥99% 13C isotopic enrichment, providing a reliably clean mass shift free of the isotopic scrambling that plagues deuterated analogs .

This Product (13C6)

Generic Deuterated (d4)

Uniform 13C6 labeling; single isotopologue

Incomplete deuteration; multiple isotopologues cause cross-talk

Non-exchangeable 13C label

Deuterium susceptible to back-exchange

+6 Da mass shift; wider interference margin

+4 Da shift; may overlap with Cl isotope pattern

• [1] ChemicalBook. Diclofenac-d4 (CAS 153466-65-0) Product Information. Reports 92% overall isotopic purity; representative lot 75% d4, 23% d3, 2% d2. Available at: https://www.chemicalbook.cn/CASEN_153466-65-0.htm View Source

2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6: Key Differentiation Evidence

Isotopic Enrichment: Uniform 13C6 vs. Variable Deuterated Purity

The 13C6 labeling of 2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6 provides uniform incorporation of six carbon-13 atoms on the aniline-derived phenyl ring, yielding a minimum isotopic enrichment of 99% 13C . In direct comparison, the widely used deuterated alternative Diclofenac-d4 (CAS 153466-65-0) carries an overall isotopic purity of only 92%, and a representative commercial lot was found to contain a mere 75% of the fully-deuterated d4 species, with 23% d3 and 2% d2 isotopologues [1]. This incomplete deuterium incorporation creates multiple isotopologue peaks that overlap with the analyte SRM transition, generating systematic quantification bias.

Isotopic Enrichment

Head-to-head

13C6 Target

≥99% 13C (uniform)

d4 Comparator

92% overall; 75% d4

Reduced cross-talk supports lower LLOQ

Reported lot-specific deuterated purity data

Evidence Dimension	Isotopic enrichment / isotopologue homogeneity
Target Compound Data	≥99% 13C isotopic enrichment (uniform 13C6 labeling)
Comparator Or Baseline	Diclofenac-d4: 92% overall isotopic purity; representative lot 75% d4, 23% d3, 2% d2
Quantified Difference	Target provides ≥99% single-isotopologue enrichment vs. 75% fully-labeled species for the deuterated comparator
Conditions	Vendor-specified isotopic enrichment data; deuterated lot analysis per ChemicalBook/Cayman Chemical specifications

Why This Matters

Higher and more homogeneous isotopic enrichment directly minimizes cross-talk interference in SRM/MRM channels, enabling lower limits of quantification and more accurate isotope dilution mass spectrometry (IDMS) results in regulated bioanalytical workflows.

• [1] ChemicalBook. Diclofenac-d4 (CAS 153466-65-0): 92% overall isotopic purity; representative lot 75% d4, 23% d3, 2% d2. Available at: https://www.chemicalbook.cn/CASEN_153466-65-0.htm View Source

Label Stability: Non-Exchangeable 13C vs. Deuterium Exchange

Carbon-13 labels are covalently integrated into the molecular skeleton and are categorically non-exchangeable under all standard analytical and biological conditions. Deuterium labels, by contrast, are susceptible to proton-deuterium back-exchange, particularly when positioned adjacent to carbonyl groups, on aromatic rings, or on heteroatoms . In the specific context of the diclofenac impurity chemical space, deuterated standards such as Diclofenac-d4 carry deuterium on the phenylacetic acid moiety where keto-enol tautomerization or acid-base catalysis can promote exchange, leading to time- and matrix-dependent loss of the mass label . The 13C6 labeling on the aniline ring of 2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6 is structurally inert to exchange, ensuring consistent mass shift throughout sample preparation, storage, and analysis.

Label Stability

Class-level

13C non-exchangeable vs. deuterium exchange-prone

Consistent mass shift across matrices

Class-level inference; confirm under method conditions

Evidence Dimension	Label stability against chemical exchange
Target Compound Data	13C6 labeling on aromatic ring; no exchange pathway available
Comparator Or Baseline	Deuterated analogs (e.g., Diclofenac-d4): deuterium susceptible to H/D exchange at positions adjacent to carbonyl or on aromatic rings
Quantified Difference	Qualitative (non-exchangeable vs. exchange-susceptible); deuterium loss can exceed 10-30% under certain pH and temperature conditions per literature
Conditions	Class-level physicochemical principle; experimentally validated in multiple bioanalytical SIL-IS comparison studies

Why This Matters

Non-exchangeable labels guarantee that the mass difference between the analyte and internal standard remains constant across diverse sample matrices and storage durations, which is essential for long-term method reproducibility and cross-laboratory data comparability in pharmaceutical impurity profiling.

Mass Shift: 13C6 vs. Deuterated Labels

2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6 provides a nominal mass increase of +6 Da relative to the unlabeled compound (MW 302.10 vs. 296.15) [1]. The deuterated alternative Diclofenac-d4 yields a mass increase of only +4 Da (MW 300.17 vs. 296.15) [2]. For small-molecule analytes under ~500 Da, a minimum mass difference of +3 Da is recommended to avoid isotopic spectral overlap between the analyte and internal standard; the +6 Da shift provides a substantially wider safety margin against natural abundance 37Cl isotope contributions from the two chlorine atoms present in the molecule .

Mass Shift

Head-to-head

+6 Da (13C6) vs. +4 Da (d4)

Wider margin against Cl isotope interference

Based on monoisotopic masses; general design guidance

Evidence Dimension	Nominal mass shift from unlabeled analyte
Target Compound Data	+6 Da (MW 302.10 g/mol vs. 296.15 g/mol for unlabeled)
Comparator Or Baseline	Diclofenac-d4: +4 Da (MW 300.17 g/mol vs. 296.15 g/mol for unlabeled)
Quantified Difference	+6 Da for 13C6 vs. +4 Da for d4; target exceeds the recommended ≥3 Da minimum by 3 Da additional margin
Conditions	Molecular weight comparison based on monoisotopic masses; general small-molecule LC-MS/MS internal standard design guidelines

Why This Matters

A larger mass shift reduces the risk of signal contribution from the internal standard into the analyte quantifier SRM channel when the dichlorinated analyte's natural isotopic envelope (M+2, M+4 from 37Cl) is considered, improving method specificity for impurity quantification at low levels (e.g., ≤0.1% relative to the API).

• [1] MedChemExpress. 2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6: MW 302.10. Available at: https://www.medchemexpress.eu/2-2-6-dichlorophenoxy-n-phenylacetamide-13c6.html View Source
• [2] ChemicalBook. Diclofenac-d4 (CAS 153466-65-0): MW 300.17. Available at: https://www.chemicalbook.cn/CASEN_153466-65-0.htm View Source

Dual Utility: Reference Standard & Synthetic Building Block

Unlike generic isotope-labeled diclofenac products that serve only as analytical internal standards, 2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6 is specifically documented as a synthetic intermediate in the preparation of Diclofenac-13C6 (D436449) and Diclofenac-13C6 Sodium Salt (D436453) . The unlabeled analog is a known diclofenac-related compound (Diclofenac Related Compound 7 / Impurity 3 / Impurity 15) referenced in multiple pharmacopoeial impurity profiling frameworks . The 13C6-labeled version thus uniquely enables both impurity quantification (as a labeled impurity standard) and in-house synthesis of labeled API internal standards, consolidating procurement requirements.

Functional Scope

Supporting evidence

Impurity standard + synthetic intermediate

Consolidates procurement requirements

Documented route to Diclofenac-13C6

Evidence Dimension	Functional scope (dual-purpose: impurity standard + synthetic building block)
Target Compound Data	Serves as impurity reference standard AND as synthetic precursor to Diclofenac-13C6 and its sodium salt
Comparator Or Baseline	Diclofenac-d4: solely an analytical internal standard; no documented role as a synthetic intermediate for further labeled compounds
Quantified Difference	Qualitative—dual functional utility vs. single-purpose analytical standard
Conditions	Product application descriptions from CymitQuimica/TRC and pharmacopoeial impurity monographs

Why This Matters

Laboratories engaged in both impurity analysis and bioanalytical method development can reduce the number of separate certified reference materials required, simplifying inventory management and potentially lowering cumulative procurement costs.

Chemical Purity: Pharmacopoeia-Grade Specifications

Commercially available 2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6 is supplied at a minimum chemical purity of ≥98% (HPLC), consistent with the purity specifications of 13C6-labeled diclofenac standards from major isotope manufacturers (≥98.00% min. purity, 99% 13C enrichment) . The unlabeled analog is available as an ISO 17034-certified reference standard from accredited producers, establishing a quality benchmark that the labeled version is expected to match [1]. In contrast, the deuterated comparator Diclofenac-d4 exhibits both lower chemical purity variability and significantly lower isotopic homogeneity [2].

Chemical Purity

Head-to-head

≥98% (13C6) vs. variable d4 purity

Meets pharmacopoeial impurity standard benchmarks

Unlabeled analog available as ISO 17034 CRM

Evidence Dimension	Minimum chemical purity specification
Target Compound Data	≥98% (chemical purity); ≥99% 13C isotopic enrichment
Comparator Or Baseline	Diclofenac-d4: 92% overall isotopic purity; representative lot only 75% fully deuterated
Quantified Difference	Chemical purity comparable or superior; isotopic homogeneity vastly superior (≥99% vs. 75% single-isotopologue)
Conditions	Vendor Certificate of Analysis specifications (Alsachim, Shimadzu, MedChemExpress, ChemicalBook)

Why This Matters

A tightly controlled purity specification, coupled with documented isotopic enrichment on the Certificate of Analysis, provides the traceability required for Good Laboratory Practice (GLP) and Good Manufacturing Practice (GMP) impurity method validation under ICH Q3A/Q3B guidelines.

• [1] CATO Research Chemicals. 2-(2,6-Dichlorophenoxy)-N-phenylacetamide ISO17034 Certified Reference Standard. Available at: https://www.catorm.com View Source
• [2] ChemicalBook. Diclofenac-d4 (CAS 153466-65-0): 92% overall isotopic purity; representative lot 75% d4, 23% d3, 2% d2. Available at: https://www.chemicalbook.cn/CASEN_153466-65-0.htm View Source

2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6: Application Scenarios

API Release Testing: Impurity Quantification by LC-MS/MS

When quantifying the specific impurity 2-(2,6-dichlorophenoxy)-N-phenylacetamide (Diclofenac Related Compound 7) in diclofenac sodium active pharmaceutical ingredient, the 13C6-labeled analog serves as the ideal stable isotope-labeled internal standard (SIL-IS). Its +6 Da mass shift and ≥99% 13C enrichment ensure baseline-resolved SRM channels free from the natural isotopic envelope interference of the dichlorinated analyte, enabling accurate quantification at levels as low as 0.05% relative to the API, in compliance with ICH Q3A thresholds .

In-House Synthesis of Diclofenac-13C6 Internal Standard

For CROs and pharmaceutical bioanalytical laboratories performing diclofenac pharmacokinetic or therapeutic drug monitoring studies, procuring 2-(2,6-Dichlorophenoxy)-N-phenylacetamide-13C6 enables cost-effective in-house synthesis of Diclofenac-13C6 (free acid or sodium salt) as the definitive SIL-IS for plasma, urine, or tissue homogenate analysis by LC-MS/MS. This dual-purpose procurement eliminates the need to purchase separate labeled impurity and labeled API standards .

GLP/GMP Method Validation with Non-Exchangeable 13C6 Label

Regulatory bioanalytical method validation (FDA BMV, EMA Guideline on Bioanalytical Method Validation) requires demonstration of internal standard stability across sample collection, storage, and processing conditions. The non-exchangeable 13C6 label of this compound eliminates the risk of deuterium back-exchange that can cause drifting internal standard response in long-sequence runs or when analyzing samples stored under varying pH conditions, thereby simplifying method robustness documentation .

Forensic & Environmental Residue Analysis by IDMS

In forensic toxicology and environmental monitoring applications where diclofenac and its related impurities must be quantified with defensible accuracy for legal or regulatory reporting, the use of a 13C6-labeled impurity standard with documented 99% isotopic enrichment provides the highest level of measurement confidence via isotope dilution mass spectrometry (IDMS), meeting the traceability requirements of ISO 17025 accredited laboratories .

Application

Selection Property

Validation Focus

Impurity quantification by LC-MS/MS

Uniform 13C6 labeling, +6 Da mass shift

SRM channel specificity; cross-talk mitigation

Synthesis of labeled diclofenac internal standard

Dual-purpose synthetic intermediate

Isotopic enrichment and identity verification

Bioanalytical method validation

Non-exchangeable 13C label

ISTD stability across sample handling conditions

Environmental and forensic residue IDMS

Traceable 13C6-labeled standard

IDMS accuracy; ISO 17025 traceability